Cas no 1242771-41-0 (5-Hydroxy-2-methyl-4-phenylpyridine)

• Product Name: 5-Hydroxy-2-methyl-4-phenylpyridine
• CAS No: 1242771-41-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4906500
• Update Time: 2025-05-20

5-Hydroxy-2-methyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methyl-4-phenylpyridine
• CC1=NC=C(C(=C1)C1=CC=CC=C1)O

• Inchi： 1S/C12H11NO/c1-9-7-11(12(14)8-13-9)10-5-3-2-4-6-10/h2-8,14H,1H3
• InChI Key： OVSGQQLERKOLSO-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Hydroxy-2-methyl-4-phenylpyridine

5-Hydroxy-2-methyl-4-phenylpyridine: A Comprehensive Overview

The compound with CAS No. 1242771-41-0, commonly referred to as 5-Hydroxy-2-methyl-4-phenylpyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, a group of aromatic heterocycles that are widely studied due to their unique electronic properties and diverse applications. The 5-hydroxy substituent, along with the 2-methyl and 4-phenyl groups, imparts distinctive chemical characteristics that make this compound a subject of interest for researchers worldwide.

Recent studies have highlighted the potential of 5-Hydroxy-2-methyl-4-phenylpyridine in drug discovery. Its hydroxyl group at position 5 contributes to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. This property makes it a promising candidate for designing bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and antioxidants. Researchers have also explored its ability to act as a precursor in the synthesis of more complex molecules, further expanding its utility in medicinal chemistry.

In the realm of materials science, 5-Hydroxy-2-methyl-4-phenylpyridine has shown potential as a building block for advanced materials. Its aromaticity and substituent diversity enable it to participate in supramolecular assembly processes, leading to the formation of ordered nanostructures. These structures hold promise for applications in electronics, sensing, and energy storage devices. For instance, studies have demonstrated its role in creating self-assembled monolayers that exhibit enhanced stability and conductivity.

The synthesis of 5-Hydroxy-2-methyl-4-phenylpyridine involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Moreover, green chemistry approaches have been adopted to minimize environmental impact during synthesis, aligning with global sustainability goals.

From an environmental perspective, understanding the fate and transport of 5-Hydroxy-2-methyl-4 phenylpyridine is essential for assessing its potential ecological risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to evaluate its effects on aquatic organisms and soil microbiota.

In conclusion, 5-Hydroxy 2 methyl 4 phenylpyridine (CAS No. 1242771 41 0) stands out as a versatile compound with applications spanning multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern science.